Cas no 855631-38-8 (6-acetyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one)

• Product Name: 6-acetyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
• CAS No: 855631-38-8
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 5693430
• PubChem ID: 56603569
• Update Time: 2025-07-18

6-acetyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Chemical and Physical Properties

Names and Identifiers

• AKOS011021511
• 6-Acetyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
• 855631-38-8
• EN300-1126223
• 6-acetyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one

• Inchi： 1S/C13H14O2/c1-9(14)11-8-4-6-10-5-2-3-7-12(10)13(11)15/h2-3,5,7,11H,4,6,8H2,1H3
• InChI Key： WTGIJSFSNZSBKS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCCC1C(C)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-acetyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one

Comprehensive Overview of 6-acetyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one (CAS No. 855631-38-8): Properties, Applications, and Research Insights

The compound 6-acetyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one (CAS No. 855631-38-8) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and material science research. Its fused ring system and acetyl functional group make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a scaffold for drug discovery, especially in targeting neurological and inflammatory pathways, aligning with current trends in precision medicine and small-molecule therapeutics.

From a chemical perspective, the benzoannulene core of this compound provides remarkable stability while allowing for diverse derivatization. This characteristic has made it valuable in catalysis studies and functional material design, where researchers explore its electronic properties for applications in organic electronics. The acetyl substitution at the 6-position further enhances its reactivity, enabling selective modifications—a feature highly sought after in medicinal chemistry optimization workflows.

The synthesis of CAS 855631-38-8 typically involves multi-step organic transformations, with recent literature emphasizing green chemistry approaches to improve yield and sustainability. This aligns with the growing demand for eco-friendly synthesis methods in the chemical industry. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for research applications where batch-to-batch consistency is paramount.

In pharmaceutical contexts, derivatives of 6-acetyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one have shown promise in early-stage drug discovery projects, particularly for modulating protein-protein interactions—a hot topic in oncology research and neurodegenerative disease studies. Its molecular architecture shares features with several FDA-approved drugs, making it a valuable template for bioisostere development.

Material scientists have investigated this compound for its photophysical properties, with potential applications in OLED technology and sensor development. The conjugated system exhibits interesting fluorescence characteristics that could be tuned for specific wavelength emissions—an area of intense research in optoelectronic materials.

Recent patent literature reveals growing commercial interest in CAS 855631-38-8, particularly for high-value fine chemicals production. Its stability under various conditions makes it suitable for scale-up processes, addressing industry needs for reliable intermediates. Regulatory databases confirm its status as a research chemical with no current usage restrictions, facilitating global collaboration in academic and industrial settings.

From a safety standpoint, standard laboratory precautions apply when handling 6-acetyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one. Material Safety Data Sheets (MSDS) recommend proper ventilation and personal protective equipment, consistent with handling most organic compounds. Researchers should consult recent toxicity studies for specific application contexts, especially when exploring biological activities.

The future research trajectory for this compound appears promising, with several groups investigating its structure-activity relationships and potential as a lead compound in various therapeutic areas. Its combination of synthetic accessibility and structural complexity positions it as an important building block in modern chemical biology and materials science innovation.